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Compound of Interest

Compound Name: 1-Chloro-3-phenylpropane

Cat. No.: B093460 Get Quote

Essential Safety and Handling Guide for 1-Chloro-3-
phenylpropane
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling 1-Chloro-3-phenylpropane in a laboratory setting. Adherence to

these guidelines is critical for ensuring personnel safety and regulatory compliance.

Chemical Safety and Hazard Information
1-Chloro-3-phenylpropane is a colorless liquid that presents several potential health hazards.

It is known to cause skin irritation and may also lead to irritation of the eyes, respiratory system,

and digestive tract.[1] It is classified as a combustible liquid.[2] The toxicological properties of

this chemical have not been fully investigated, warranting a cautious approach to handling.[1]

Key Physical and Chemical Properties
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Property Value

CAS Number 104-52-9

Molecular Formula C₉H₁₁Cl

Molecular Weight 154.64 g/mol

Appearance Colorless liquid[1]

Boiling Point 219 °C (lit.)[2][3]

Density 1.08 g/mL at 25 °C (lit.)[2][3]

Flash Point 87 °C (188.6 °F) - closed cup[2]

Incompatibilities Strong oxidizing agents, strong bases[4]

Personal Protective Equipment (PPE)
The following personal protective equipment is mandatory when handling 1-Chloro-3-
phenylpropane to minimize exposure and ensure personal safety.
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PPE Category Specification Rationale

Eye and Face Protection

Wear appropriate protective

eyeglasses or chemical safety

goggles conforming to OSHA's

eye and face protection

regulations in 29 CFR

1910.133 or European

Standard EN166.[1][4]

Protects against potential

splashes and eye irritation.[1]

Skin Protection

Wear appropriate protective

gloves and clothing to prevent

skin exposure.[1][4]

Prevents direct contact and

skin irritation.[1]

Respiratory Protection

A respiratory protection

program that meets OSHA's

29 CFR 1910.134 and ANSI

Z88.2 requirements or

European Standard EN 149

must be followed whenever

workplace conditions warrant

respirator use.[1][4]

Protects against inhalation and

respiratory tract irritation.[1]

Operational Plan for Handling 1-Chloro-3-
phenylpropane
A systematic approach to handling this chemical from receipt to disposal is crucial for

laboratory safety.

Receiving and Storage
Inspection: Upon receipt, inspect the container for any damage or leaks.

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area.[1][5] Keep

away from incompatible substances such as strong oxidizing agents and strong bases.[4]

Labeling: Ensure the container is clearly labeled with the chemical name and associated

hazards.
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Handling and Use
Ventilation: Always handle 1-Chloro-3-phenylpropane in a well-ventilated area, such as a

chemical fume hood, to keep airborne concentrations low.[1]

Personal Hygiene: Wash hands thoroughly after handling.[1]

Avoid Contact: Take all necessary precautions to avoid contact with eyes, skin, and clothing.

[1] Do not breathe vapor, mist, or gas.[1]

Safe Practices: Keep the container tightly closed when not in use.[1]

Spill Response
Immediate Action: In case of a spill, immediately evacuate the area and ensure adequate

ventilation.[1]

Containment: Absorb the spill with an inert material such as vermiculite, sand, or earth.[1]

Cleanup: Collect the absorbed material and place it into a suitable, labeled container for

disposal.[1]

Decontamination: Clean the spill area thoroughly.

First Aid Measures
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Exposure Route First Aid Procedure

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek medical

attention.[1][4]

Skin Contact

Remove contaminated clothing and shoes.

Flush skin with plenty of soap and water for at

least 15 minutes. Seek medical attention.[1][4]

Inhalation

Move the individual to fresh air immediately. If

breathing is difficult, administer oxygen. If not

breathing, give artificial respiration. Seek

medical attention.[1][4]

Ingestion

Do NOT induce vomiting. If the person is

conscious and alert, rinse their mouth and have

them drink 2-4 cupfuls of milk or water. Never

give anything by mouth to an unconscious

person. Seek immediate medical attention.[1][4]

Disposal Plan
Proper disposal of 1-Chloro-3-phenylpropane and its contaminated materials is essential to

prevent environmental contamination and comply with regulations.

Waste Characterization: Chemical waste generators must determine if the discarded

chemical is classified as hazardous waste according to US EPA guidelines in 40 CFR Parts

261.3 and consult state and local regulations.[1]

Disposal Method: The material can be disposed of by a licensed chemical destruction plant

or through controlled incineration with flue gas scrubbing.[5] Do not discharge into sewer

systems.[5]

Contaminated Packaging: Containers should be triple-rinsed (or equivalent) and can then be

offered for recycling or reconditioning.[5] Alternatively, the packaging can be punctured to

render it unusable and then disposed of in a sanitary landfill.[5]
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Experimental Workflow and Safety Procedures
The following diagrams illustrate the standard workflow for handling 1-Chloro-3-
phenylpropane and the appropriate response to an accidental spill.
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Safe Handling Workflow for 1-Chloro-3-phenylpropane

Preparation

Handling

Post-Experiment

Review Safety Data Sheet (SDS)

Don Personal Protective Equipment (PPE)
(Goggles, Gloves, Lab Coat)

Work in a Ventilated Fume Hood

Dispense Chemical from a Tightly Sealed Container

Perform Experimental Procedure

Securely Close Container

Clean Work Area

Properly Dispose of Waste

Remove and Clean PPE

Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Workflow for the safe handling of 1-Chloro-3-phenylpropane.
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Spill Response Procedure

Spill Occurs

Evacuate Immediate Area

Ensure Adequate Ventilation

Don Appropriate PPE
(if not already worn)

Contain the Spill with
Inert Absorbent Material

Collect Absorbed Material
into a Labeled Waste Container

Decontaminate the Spill Area

Dispose of Waste According
to Regulations

Report the Incident

Click to download full resolution via product page

Caption: Step-by-step procedure for responding to a 1-Chloro-3-phenylpropane spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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